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Introduction

FD-1080 is a small-molecule heptamethine cyanine dye that serves as a fluorescent probe for
in vivo imaging within the second near-infrared (NIR-I1) window.[1][2] Its excitation and
emission spectra, both occurring above 1000 nm, allow for deep tissue penetration, high spatial
resolution, and a high signal-to-background ratio by minimizing tissue autofluorescence and
light scattering.[1][3] These characteristics make FD-1080 an invaluable tool for high-resolution
visualization of vascular structures in preclinical research.[1][4]

This document provides detailed application notes and protocols for the use of FD-1080 in
vascular imaging techniques, designed to assist researchers in obtaining high-quality and
reproducible results.

Physicochemical and Optical Properties

FD-1080's utility in vascular imaging is underpinned by its distinct spectral properties and
behavior in biological media. A summary of its key quantitative data is presented below for easy
reference and comparison.
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Property Value Notes
o Optimal for deep tissue
Excitation Wavelength (Aex) ~1064 nm )
penetration.[1][5]
Falls within the NIR-II window,
Emission Wavelength (Aem) ~1080 nm reducing autofluorescence.[5]
[6]
Absorption Peak ~1046 nm [6]
Quantum Yield (in ethanol) 0.31% [1107]
Complexation with Fetal
_ _ Bovine Serum significantly
Quantum Yield (with FBS) 5.94%

enhances fluorescence.[1][3]

[8]

Molecular Structure

Heptamethine Cyanine

Contains sulphonic and
cyclohexene groups to
improve water solubility and
stability.[1][3]

Key Applications in Vascular Imaging

FD-1080 is a versatile tool for a range of vascular imaging applications, including:

» High-resolution angiography: Enables detailed visualization of blood vessels, including fine

capillaries, in deep tissues.[1]

» Cerebral vascular imaging: Allows for non-invasive imaging of brain vasculature through the

intact skull.[1][5]

e Tumor vascular imaging: Can be used to study the abnormal vasculature associated with

tumors.[9]

» Lymphatic imaging: Derivatives of FD-1080, such as HSA@CO-1080, have been developed

for lymphatic system visualization.[10]
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e Dynamic physiological monitoring: Can be used to quantify physiological parameters like
respiratory rate by tracking liver motion.[1][5]

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and administration
of FD-1080 for in vivo vascular imaging.

Protocol 1: Preparation of FD-1080-FBS Complex for
Enhanced Imaging

Objective: To prepare an FD-1080 solution with enhanced quantum yield for in vivo vascular
imaging.

Materials:

e FD-1080 powder

Fetal Bovine Serum (FBS)

Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, pyrogen-free water for injection

0.22 um sterile syringe filter

Procedure:

e Prepare FD-1080 Stock Solution:

o Dissolve FD-1080 powder in sterile, pyrogen-free water to a concentration of 1 mg/mL.
o Vortex thoroughly to ensure complete dissolution.

o Sterile filter the solution using a 0.22 um syringe filter.

e Prepare FD-1080-FBS Complex:
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o In a sterile tube, mix the FD-1080 stock solution with FBS at a 1:1 (v/v) ratio. For example,
mix 500 pL of FD-1080 stock with 500 pL of FBS.

o Incubate the mixture at room temperature for 30 minutes to allow for complex formation.

e Final Formulation:

o The resulting FD-1080-FBS complex is ready for injection. The final concentration of FD-
1080 will be 0.5 mg/mL.

Protocol 2: In Vivo Vascular Imaging in a Mouse Model

Objective: To perform high-resolution NIR-II imaging of the vasculature in a mouse model.

Materials:

Prepared FD-1080-FBS complex (from Protocol 1)

e Animal model (e.g., nude mouse)

e Anesthetic (e.g., isoflurane)

e NIR-Il imaging system equipped with:

o A 1064 nm laser for excitation.[1]

o An InGaAs camera sensitive in the 1000-1700 nm range.

o Along-pass filter (e.g., 1100 nm or 1300 nm) to block excitation light.[11]

Procedure:

e Animal Preparation:

o Anesthetize the mouse using isoflurane (e.g., 2% for induction, 1-1.5% for maintenance).

o Place the anesthetized mouse on the imaging stage. Maintain body temperature using a
heating pad.
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e FD-1080 Administration:

o Administer the FD-1080-FBS complex via tail vein injection. A typical dose is 100-200 L
of the 0.5 mg/mL solution.

e Image Acquisition:
o Immediately after injection, begin acquiring images using the NIR-II imaging system.
o Set the excitation laser to 1064 nm with a power density of approximately 0.33 W/cmz.[6]

o Use an appropriate long-pass filter (e.g., 12100 nm or 1300 nm) to collect the emission
signal.[11]

o Adjust the exposure time and camera gain to achieve optimal signal-to-noise ratio. Typical
exposure times are in the range of 100-200 ms.[10][12]

o Data Analysis:
o Analyze the acquired images to visualize vascular structures.

o Quantitative analysis, such as vessel diameter and blood flow, can be performed using
appropriate software.

Protocol 3: Preparation of FD-1080 Loaded Liposomes

Objective: To encapsulate FD-1080 in liposomes for potential targeted delivery or modified
pharmacokinetic studies.

Materials:

FD-1080

Phosphatidylcholine

Cholesterol

Chloroform/methanol solution (5:1 v/v)
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e Phosphate-Buffered Saline (PBS), 0.5 M, pH 6.5
e Rotary evaporator

» Sonicator

Procedure:

e Lipid Film Formation:

o In a round-bottom flask, dissolve FD-1080 (0.1 mg), phosphatidylcholine (20 mg), and
cholesterol (5 mg) in the chloroform/methanol solution.[5][13]

o Allow the mixture to stand overnight at room temperature for complete dissolution.[5][13]

o Remove the organic solvent using a rotary evaporator at 37°C to form a thin lipid film on
the flask wall.[5][13]

o Dry the film further under a stream of nitrogen for 5 minutes to remove any residual
solvent.[5][13]

e Hydration and Liposome Formation:
o Add 5 mL of 0.5 M PBS (pH 6.5) to the flask containing the lipid film.[5][13]

o Agitate the flask on a shaker and sonicate (70 Hz, 5 min) until the lipid film is fully
dispersed, resulting in a transparent liquid.[5][13]

e Characterization:

o The resulting liposome suspension can be characterized for size and morphology using
techniques such as dynamic light scattering and electron microscopy.[5]

Visualizations

The following diagrams illustrate the experimental workflow for using FD-1080 in vascular
imaging.
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FD-1080-FBS Complex Preparation
Dissolve FD-1080 Mix with FBS Incubate 30 min
in sterile water (111 viv) at room temp
Inject complex

In Vivo Imaging Data Analysis
\ J
Anesthetize Tail vein injection Acquire images with Raw image data : Vessel visualization
- > of FD-1080-FBS > [ NIR-II system Image processing and quantification

Click to download full resolution via product page

Caption: Experimental workflow for in vivo vascular imaging using FD-1080-FBS complex.

and Cholesterol in Chloroform/Methanol

Form thin lipid film
(Rotary Evaporation at 37°C)
(Dry film with Nitrogen)
(Hydrate with PBS (pH 6.5))
Shake and Sonicate
(70 Hz, 5 min)

(Start: Mix FD-1080, Phosphatidylcholine)
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Caption: Protocol for the preparation of FD-1080 loaded liposomes.

Concluding Remarks

FD-1080 is a powerful and versatile fluorescent probe for high-resolution, deep-tissue vascular
imaging in the NIR-1l window. By following the detailed protocols and understanding its key
properties, researchers can effectively utilize FD-1080 to advance their studies in vascular
biology, oncology, and other areas requiring detailed visualization of the circulatory system. The
enhanced quantum yield upon binding to serum albumin and the ability to be encapsulated in
liposomes further expand its potential applications in preclinical research and drug
development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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